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Compound of Interest

Compound Name: Triethyl methanetricarboxylate

Cat. No.: B122037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of

triethyl methanetricarboxylate. The information is presented in a structured format to

facilitate easy reference and comparison, catering to the needs of researchers, scientists, and

professionals involved in drug development and other scientific endeavors. This guide also

outlines the standard experimental protocols for determining these key physical characteristics.

Core Physical Properties
Triethyl methanetricarboxylate, also known as triethyl carboxymalonate, is a triester with the

chemical formula C10H16O6.[1][2] At room temperature, it can exist as a colorless to pale

yellow liquid or a solid, and it possesses a mild, characteristic odor.[1][3] It is a synthetic

compound, typically produced through the esterification of methanetricarboxylic acid with

ethanol.[1] This compound serves as a crucial intermediate in various organic syntheses.[1]

Quantitative Data Summary
The following table summarizes the key quantitative physical properties of triethyl
methanetricarboxylate, compiled from various sources.
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Property Value Units Conditions

Molecular Formula C10H16O6 - -

Molecular Weight 232.23 g/mol -

Boiling Point 253 °C at 1 atm

Melting Point 25 - 29 °C -

Density 1.095 g/mL at 25 °C

Refractive Index 1.424 - 1.426 - at 20 °C (n20/D)

Flash Point >110 °C -

Vapor Pressure 0.0±0.6 mmHg at 25°C (Predicted)

Water Solubility Insoluble - -

Solubility in Organic

Solvents
Moderately soluble - -

Experimental Protocols
The determination of the physical properties of a compound like triethyl
methanetricarboxylate involves standardized experimental procedures. Below are detailed

methodologies for measuring the key properties listed above.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for its determination is distillation.[4][5]

Apparatus:

Distillation flask

Condenser

Receiving flask
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Thermometer

Heating mantle or oil bath

Boiling chips

Procedure:

Place a small volume of triethyl methanetricarboxylate into the distillation flask, along with

a few boiling chips to ensure smooth boiling.

Set up the distillation apparatus. The thermometer bulb should be positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.

Begin heating the flask gently.

Record the temperature at which the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This temperature is the boiling point.[4]

Determination of Melting Point
The melting point is the temperature at which a solid turns into a liquid. For a pure substance,

this occurs over a narrow range. The capillary method is a widely used technique.[6][7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of solid triethyl methanetricarboxylate

Procedure:

Finely powder a small amount of solid triethyl methanetricarboxylate.
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Pack a small amount of the powdered sample into the sealed end of a capillary tube to a

height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the sample at a controlled rate.[6]

Observe the sample closely. Record the temperature at which the first drop of liquid appears

(the beginning of melting) and the temperature at which the entire sample becomes a clear

liquid (the end of melting). This range is the melting point.

Determination of Density
Density is the mass per unit volume of a substance. For a liquid like triethyl
methanetricarboxylate, this can be determined using a pycnometer or by direct mass and

volume measurements.[8][9]

Apparatus:

Pycnometer (or a graduated cylinder and an electronic balance)

Electronic balance

Thermometer

Procedure (using graduated cylinder and balance):

Weigh a clean, dry graduated cylinder on an electronic balance and record its mass.

Add a known volume of liquid triethyl methanetricarboxylate to the graduated cylinder.

Record the volume accurately, reading from the bottom of the meniscus.

Weigh the graduated cylinder with the liquid and record the total mass.

Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder.

Calculate the density using the formula: Density = Mass / Volume.[8]

Measure and record the temperature of the liquid.
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Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and can be measured using a refractometer.

Apparatus:

Refractometer (e.g., Abbe refractometer)

Dropper

Sample of liquid triethyl methanetricarboxylate

Constant temperature water bath

Procedure:

Calibrate the refractometer using a standard sample with a known refractive index.

Ensure the prism of the refractometer is clean and dry.

Place a few drops of liquid triethyl methanetricarboxylate onto the prism.

Close the prism and allow the sample to reach the desired temperature, typically controlled

by a circulating water bath.

Look through the eyepiece and adjust the controls until the dividing line between the light

and dark fields is sharp and centered on the crosshairs.

Read the refractive index value from the scale.

Determination of Solubility
Solubility is the ability of a substance (solute) to dissolve in a solvent to form a homogeneous

solution.

Apparatus:

Test tubes or vials
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Stirring rod or vortex mixer

Balance

Graduated cylinders or pipettes

Water bath (for temperature control)

Procedure (Qualitative):

Add a small, measured amount of triethyl methanetricarboxylate to a test tube containing

a known volume of the solvent (e.g., water, ethanol, diethyl ether).

Stir or vortex the mixture for a set period.

Observe whether the solute dissolves completely, partially, or not at all.

If the solute dissolves, incrementally add more solute until saturation is reached (i.e., no

more solute dissolves).

The solubility can be described qualitatively as soluble, partially soluble, or insoluble.[10] For

quantitative determination, the concentration of the saturated solution would need to be

measured.

Application in Synthesis: A Workflow Example
Triethyl methanetricarboxylate is a valuable building block in organic synthesis. For instance,

it is utilized in the preparation of novel dihydroquinoline-3-carboxylic acids, which have shown

potential as HIV-1 integrase inhibitors.[2] The following diagram illustrates a generalized

workflow for such a synthetic application.
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Generalized Synthesis Workflow Using Triethyl Methanetricarboxylate

Starting Materials

Reaction Step

Intermediate Product

Final Product

Triethyl Methanetricarboxylate

Condensation Reaction

Substituted Aniline

Dihydroquinoline Precursor

Further Synthetic Steps

Hydrolysis & Cyclization

Dihydroquinoline-3-carboxylic Acid Derivative

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of dihydroquinoline derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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